Cas no 2228789-00-0 (3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine
• CAS No: 2228789-00-0
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 6000801
• PubChem ID: 165649828
• Update Time: 2025-05-23

3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine
• EN300-1943556
• 2228789-00-0

• Inchi： 1S/C8H10F2N2/c9-8(10)4-7(11,5-8)6-1-2-12-3-6/h1-3,12H,4-5,11H2
• InChI Key： MEMZIMZIHGFIML-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CNC=2)(C1)N)F

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.8Ų

Additional information on 3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine

Research Brief on 3,3-Difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine (CAS: 2228789-00-0): Recent Advances and Applications

In recent years, the compound 3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine (CAS: 2228789-00-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its cyclobutane core and difluorinated moiety, has shown promising potential in drug discovery, particularly as a building block for novel therapeutics targeting central nervous system (CNS) disorders and other diseases. The presence of the pyrrole ring and the difluorinated cyclobutane group imparts distinct physicochemical properties, making it a valuable scaffold for medicinal chemistry optimization.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of 3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine derivatives as potential modulators of serotonin receptors. The researchers employed a multi-step synthetic route to introduce various substituents on the pyrrole ring, aiming to enhance binding affinity and selectivity. Preliminary in vitro assays revealed that certain derivatives exhibited nanomolar potency against 5-HT_2A and 5-HT₆ receptors, suggesting their utility in treating neuropsychiatric conditions such as schizophrenia and depression. Molecular docking studies further elucidated the interactions between the difluorinated cyclobutane moiety and key residues in the receptor binding pockets.

Another groundbreaking application of this compound was reported in a 2024 Nature Chemical Biology paper, where it served as a key intermediate in the development of a novel class of covalent inhibitors targeting protein kinases. The researchers leveraged the electrophilic nature of the difluorinated cyclobutane to design irreversible inhibitors with high specificity for mutant forms of EGFR and BRAF, which are implicated in various cancers. The study demonstrated that 3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine-derived inhibitors exhibited superior pharmacokinetic profiles compared to traditional acrylamide-based covalent inhibitors, with reduced off-target effects.

Beyond its therapeutic potential, this compound has also found utility in chemical biology tools. A 2023 ACS Chemical Biology study utilized 3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine as a versatile handle for bioorthogonal labeling strategies. The researchers developed a series of fluorescent probes by conjugating the amine group with various fluorophores, enabling real-time imaging of cellular processes. The difluorinated cyclobutane moiety was shown to enhance membrane permeability, making these probes particularly useful for live-cell imaging applications.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and efficiency of producing 3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine. A 2024 Organic Process Research & Development publication described a continuous-flow synthesis approach that significantly reduced reaction times and improved yields compared to traditional batch methods. This technological advancement is expected to facilitate broader adoption of this compound in both academic and industrial settings.

Looking forward, the unique structural features and demonstrated biological activities of 3,3-difluoro-1-(1H-pyrrol-3-yl)cyclobutan-1-amine position it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its potential in addressing unmet medical needs across multiple therapeutic areas, including oncology, neurology, and infectious diseases. The compound's versatility as both a therapeutic agent and a chemical biology tool underscores its importance in contemporary biomedical research.